4-ethyl-N-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2,3-dioxopiperazine-1-carboxamide

• IUPAC Name: 4-ethyl-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]-2,3-dioxopiperazine-1-carboxamide
• InChI: InChI=1S/C15H20N6O3/c1-3-18-6-8-20(14(23)13(18)22)15(24)16-4-5-19-7-9-21-12(19)10-11(2)17-21/h7,9-10H,3-6,8H2,1-2H3,(H,16,24)
• InChI Key: CZCSRRLWCMUEKU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)NCCN2C=CN3C2=CC(=N3)C
• Molecular Formula: C15H20N6O3
• Molecular Weight: 332.36 g/mol

Description

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole has been synthesized through various chemosynthetic methodologies including multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation.

Molecular Structure Analysis

The molecular structure of imidazole is characterized by two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is amphoteric in nature, showing both acidic and basic properties. It has been used as an important synthon in the development of new drugs.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Therapeutic Potential

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Anti-Tubercular Potential

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Synthesis of Functional Molecules

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Regiocontrolled Synthesis

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Anti-HIV Activity

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Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on the specific compound. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Future Directions

The future directions of research into imidazole derivatives are likely to continue to focus on their broad range of chemical and biological properties, and their potential use in the development of new drugs.